Cas no 2172046-57-8 (2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)-2-methylpropanoic acid)

• Product Name: 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)-2-methylpropanoic acid
• CAS No: 2172046-57-8
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5831705
• PubChem ID: 165817090
• Update Time: 2025-06-09

2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)-2-methylpropanoic acid
• EN300-1549594
• 2172046-57-8
• 2-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)-2-methylpropanoic acid

• Inchi： 1S/C25H28N2O6/c1-25(2,23(29)30)27-22(28)21-15(11-12-32-21)13-26-24(31)33-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-21H,11-14H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： KHNYUOLVPATXNS-UHFFFAOYSA-N
• SMILES： O1CCC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1C(NC(C(=O)O)(C)C)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)-2-methylpropanoic acid

Comprehensive Analysis of 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)-2-methylpropanoic acid (CAS No. 2172046-57-8)

The compound 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)-2-methylpropanoic acid (CAS No. 2172046-57-8) is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group and a methyloxolan backbone, makes it a valuable building block in pharmaceutical research and drug development. This article delves into its properties, applications, and relevance in modern scientific advancements.

In recent years, the demand for Fmoc-protected compounds has surged due to their critical role in solid-phase peptide synthesis (SPPS). Researchers frequently search for terms like "Fmoc amino acid derivatives" and "peptide coupling reagents", highlighting the growing interest in this field. The compound’s CAS No. 2172046-57-8 is often associated with queries about high-purity reagents and custom peptide synthesis, reflecting its importance in biotechnology and therapeutic development.

The molecular structure of 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)-2-methylpropanoic acid includes a methyloxolan ring, which enhances its stability and reactivity in amide bond formation. This feature is particularly valuable in designing peptide-based drugs, a hot topic in precision medicine. Searches for "peptide therapeutics" and "Fmoc chemistry applications" have increased, underscoring the compound’s relevance in cutting-edge research.

From a synthetic perspective, this compound is often employed in orthogonal protection strategies, a technique widely discussed in organic chemistry forums. Its Fmoc group can be selectively removed under mild conditions, making it ideal for multi-step syntheses. Users frequently inquire about "Fmoc deprotection methods" and "amino acid protecting groups", indicating a need for detailed technical insights. The compound’s CAS No. 2172046-57-8 is thus a key identifier in these discussions.

In the context of drug discovery, 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)-2-methylpropanoic acid is explored for its potential in targeted drug delivery systems. The rise of nanomedicine and bioconjugation techniques has spurred interest in such derivatives. Popular search terms like "peptide-drug conjugates" and "Fmoc in bioconjugation" align with this trend, further emphasizing the compound’s versatility.

Quality control and analytical characterization are also critical for this compound. Techniques like HPLC, mass spectrometry, and NMR are commonly used to verify its purity and structure. Queries such as "HPLC methods for Fmoc compounds" and "CAS 2172046-57-8 characterization" are frequent, reflecting the need for reliable analytical protocols in research and production.

In summary, 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)-2-methylpropanoic acid (CAS No. 2172046-57-8) is a pivotal tool in peptide chemistry and pharmaceutical sciences. Its applications span from SPPS to bioconjugation, addressing key challenges in modern therapeutics. As research progresses, this compound will likely remain at the forefront of innovative drug design and biomolecular engineering.